Cas no 103094-70-8 (Benzoic acid, 4-(4-oxopentyl)-, methyl ester)

• Product Name: Benzoic acid, 4-(4-oxopentyl)-, methyl ester
• CAS No: 103094-70-8
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 1139143
• PubChem ID: 10013734
• Update Time: 2025-04-20

Benzoic acid, 4-(4-oxopentyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(4-oxopentyl)-, methyl ester
• methyl 4-(4-oxopentyl)benzoate
• 103094-70-8
• PCANUTXUTRHVTG-UHFFFAOYSA-N
• SCHEMBL3933575
• DTXSID80434182

• Inchi： 1S/C13H16O3/c1-10(14)4-3-5-11-6-8-12(9-7-11)13(15)16-2/h6-9H,3-5H2,1-2H3
• InChI Key： PCANUTXUTRHVTG-UHFFFAOYSA-N
• SMILES： O=C(C)CCCC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 220.10998
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37
• LogP: 2.38490